Cas no 2229266-23-1 (2-(3,5-dichlorophenyl)-2-methyloxirane)

2-(3,5-Dichlorophenyl)-2-methyloxirane is a chlorinated epoxide compound characterized by its reactive oxirane ring and substituted aromatic moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of electron-withdrawing chlorine groups enhances its reactivity in nucleophilic ring-opening reactions, enabling selective functionalization. Its stability under controlled conditions ensures reliable handling in industrial processes. The compound's defined stereochemistry and purity make it suitable for precision synthesis, where regio- and stereoselectivity are critical. Its utility in cross-coupling and polymerization reactions further underscores its value in advanced chemical synthesis.

2-(3,5-dichlorophenyl)-2-methyloxirane structure

2229266-23-1 structure

Product Name:2-(3,5-dichlorophenyl)-2-methyloxirane

CAS No:2229266-23-1

MF:C₉H₈Cl₂O

MW:203.065220832825

CID:6508791

PubChem ID:165740883

Update Time:2025-10-29

2-(3,5-dichlorophenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-dichlorophenyl)-2-methyloxirane
- 2229266-23-1
- EN300-1979038
- Inchi： 1S/C9H8Cl2O/c1-9(5-12-9)6-2-7(10)4-8(11)3-6/h2-4H,5H2,1H3
- InChI Key： KEPMIVFYMZHLCG-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C1(C)CO1)Cl

Computed Properties

Exact Mass: 201.9952203g/mol
Monoisotopic Mass: 201.9952203g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 12.5Å²

2-(3,5-dichlorophenyl)-2-methyloxirane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1979038-0.05g	2-(3,5-dichlorophenyl)-2-methyloxirane	2229266-23-1	0.05g	$647.0	2023-09-16
Enamine	EN300-1979038-0.1g	2-(3,5-dichlorophenyl)-2-methyloxirane	2229266-23-1	0.1g	$678.0	2023-09-16
Enamine	EN300-1979038-0.25g	2-(3,5-dichlorophenyl)-2-methyloxirane	2229266-23-1	0.25g	$708.0	2023-09-16
Enamine	EN300-1979038-0.5g	2-(3,5-dichlorophenyl)-2-methyloxirane	2229266-23-1	0.5g	$739.0	2023-09-16
Enamine	EN300-1979038-1.0g	2-(3,5-dichlorophenyl)-2-methyloxirane	2229266-23-1	1g	$986.0	2023-05-31
Enamine	EN300-1979038-2.5g	2-(3,5-dichlorophenyl)-2-methyloxirane	2229266-23-1	2.5g	$1509.0	2023-09-16
Enamine	EN300-1979038-5.0g	2-(3,5-dichlorophenyl)-2-methyloxirane	2229266-23-1	5g	$2858.0	2023-05-31
Enamine	EN300-1979038-10.0g	2-(3,5-dichlorophenyl)-2-methyloxirane	2229266-23-1	10g	$4236.0	2023-05-31
Enamine	EN300-1979038-1g	2-(3,5-dichlorophenyl)-2-methyloxirane	2229266-23-1	1g	$770.0	2023-09-16
Enamine	EN300-1979038-5g	2-(3,5-dichlorophenyl)-2-methyloxirane	2229266-23-1	5g	$2235.0	2023-09-16

2-(3,5-dichlorophenyl)-2-methyloxirane Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
3. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
4. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
5. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813

Additional information on 2-(3,5-dichlorophenyl)-2-methyloxirane

Comprehensive Guide to 2-(3,5-dichlorophenyl)-2-methyloxirane (CAS No. 2229266-23-1): Properties, Applications, and Market Insights

2-(3,5-dichlorophenyl)-2-methyloxirane (CAS No. 2229266-23-1) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This epoxide derivative, characterized by its dichlorophenyl and methyloxirane functional groups, exhibits unique reactivity and potential applications in synthesis and material science. With the growing demand for high-performance intermediates in drug development and agrochemicals, this compound stands out due to its structural versatility.

The molecular structure of 2-(3,5-dichlorophenyl)-2-methyloxirane features a reactive oxirane ring, which makes it a valuable building block for ring-opening reactions and polymerization processes. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and crop protection chemicals. The presence of chlorine atoms enhances its stability and lipophilicity, making it suitable for formulations requiring controlled release.

In recent years, the compound has been linked to innovations in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, 2-(3,5-dichlorophenyl)-2-methyloxirane is being studied for its potential in catalytic transformations and low-waste processes. This aligns with global trends emphasizing reduced environmental impact and energy-efficient production.

From a commercial perspective, the market for epoxide-based intermediates like 2-(3,5-dichlorophenyl)-2-methyloxirane is expanding, driven by demand from the pharmaceutical and agrochemical sectors. Key players are investing in scalable synthesis routes to meet the needs of high-purity applications. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards.

Safety and handling protocols for 2-(3,5-dichlorophenyl)-2-methyloxirane emphasize proper ventilation and personal protective equipment (PPE). While not classified as a hazardous substance under major regulatory frameworks, prudent laboratory practices are recommended to minimize exposure. Storage conditions typically involve cool, dry environments to preserve stability.

Future research directions for CAS No. 2229266-23-1 include exploring its utility in advanced material science, such as polymeric coatings and adhesives. Additionally, its role in medicinal chemistry is being investigated for targeted drug delivery systems. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation chemical innovations.

For professionals seeking reliable suppliers of 2-(3,5-dichlorophenyl)-2-methyloxirane, it is essential to verify certificates of analysis (CoA) and regulatory compliance. Custom synthesis options are also available for tailored applications, ensuring flexibility in R&D and industrial processes.